molecular formula C10H12N2O B8397021 (2-ethyl-2H-indazol-4-yl)methanol

(2-ethyl-2H-indazol-4-yl)methanol

Cat. No.: B8397021
M. Wt: 176.21 g/mol
InChI Key: SCTWCKGVMVGRBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-ethyl-2H-indazol-4-yl)methanol is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O

Molecular Weight

176.21 g/mol

IUPAC Name

(2-ethylindazol-4-yl)methanol

InChI

InChI=1S/C10H12N2O/c1-2-12-6-9-8(7-13)4-3-5-10(9)11-12/h3-6,13H,2,7H2,1H3

InChI Key

SCTWCKGVMVGRBV-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C2C(=N1)C=CC=C2CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of lithium aluminum hydride (1.09 g, 28.7 mmol) in tetrahydrofuran (60 mL) was added a solution of methyl 5-bromo-2-ethyl-2H-indazole-4-carboxylate (2.03 g, 7.17 mmol) in tetrahydrofuran (15 mL) under nitrogen atmosphere at 0° C., and the mixture was stirred at room temperature for 50 hr. Sodium sulfate decahydrate (10 g) was added under ice-cooling, and the mixture was filtered through celite. The filtrate was concentrated under reduced pressure and purified by silica gel column chromatography (ethyl acetate/hexane=25/75→60/40) to give the title compound (1.14 g, yield 90%).
Quantity
1.09 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
2.03 g
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
Sodium sulfate decahydrate
Quantity
10 g
Type
reactant
Reaction Step Three
Yield
90%

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